Cas no 2227659-78-9 ((2S)-1-cycloheptylpropan-2-ol)

• Product Name: (2S)-1-cycloheptylpropan-2-ol
• CAS No: 2227659-78-9
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 6415378
• PubChem ID: 165641953
• Update Time: 2025-10-19

(2S)-1-cycloheptylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-cycloheptylpropan-2-ol
• EN300-1763624
• 2227659-78-9

• Inchi： 1S/C10H20O/c1-9(11)8-10-6-4-2-3-5-7-10/h9-11H,2-8H2,1H3/t9-/m0/s1
• InChI Key： LZXLDJMTYFIKKR-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1CCCCCC1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-cycloheptylpropan-2-ol

Comprehensive Overview of (2S)-1-cycloheptylpropan-2-ol (CAS No. 2227659-78-9): Properties, Applications, and Industry Insights

The compound (2S)-1-cycloheptylpropan-2-ol (CAS No. 2227659-78-9) is a chiral secondary alcohol featuring a cycloheptyl group attached to a propan-2-ol backbone. Its stereospecific (2S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly in pharmaceuticals and fine chemicals. The cycloheptyl moiety contributes to unique steric and electronic properties, enhancing its utility in designing bioactive molecules. Researchers and manufacturers increasingly focus on this compound due to its potential in drug discovery, fragrance formulation, and specialty materials.

In recent years, the demand for enantiomerically pure compounds like (2S)-1-cycloheptylpropan-2-ol has surged, driven by advancements in chiral catalysis and green chemistry. A 2023 study highlighted its role as a precursor for non-peptidic protease inhibitors, aligning with the industry's shift toward targeted therapies. The compound's lipophilic character, attributed to the cycloheptyl ring, improves membrane permeability—a critical factor in CNS drug development. Furthermore, its stability under physiological conditions makes it a candidate for prodrug derivatization, addressing solubility challenges in formulation science.

From an industrial perspective, CAS No. 2227659-78-9 is synthesized via asymmetric hydrogenation or enzymatic resolution, with yields optimized through continuous flow chemistry—a trending topic in sustainable manufacturing. Analytical techniques such as chiral HPLC and NMR spectroscopy ensure purity ≥98%, meeting stringent regulatory standards for pharmaceutical applications. Notably, its low toxicity profile (as per OECD guidelines) has spurred interest in cosmetic applications, particularly in long-lasting fragrance carriers.

Emerging discussions in AI-driven molecular design often reference (2S)-1-cycloheptylpropan-2-ol as a case study for steric parameter optimization. Computational models predict its efficacy in modifying protein-ligand binding affinity, a hot topic in personalized medicine. Additionally, its derivatization into biodegradable surfactants aligns with the global push for eco-friendly alternatives, resonating with ESG-focused investors.

In summary, (2S)-1-cycloheptylpropan-2-ol exemplifies the convergence of chiral technology and sustainable chemistry. Its versatility across drug development, fragrance engineering, and material science underscores its growing commercial relevance. As research uncovers new applications, this compound is poised to remain a focal point in innovation-driven sectors.